![molecular formula C13H11NO B6242076 2-azatricyclo[7.3.1.0,5,13]trideca-1(13),2,4,6,8-pentaene-3-carbaldehyde CAS No. 1947315-95-8](/img/no-structure.png)
2-azatricyclo[7.3.1.0,5,13]trideca-1(13),2,4,6,8-pentaene-3-carbaldehyde
Overview
Description
2-azatricyclo[7.3.1.0,5,13]trideca-1(13),2,4,6,8-pentaene-3-carbaldehyde (hereafter referred to as 2-azatricyclo) is an organic compound with a unique structure and properties. It is a polycyclic aromatic hydrocarbon (PAH) that is found in nature, and has been of interest to scientists due to its potential applications in the fields of chemistry, biology, and medicine.
Scientific Research Applications
2-azatricyclo has been used in a variety of scientific research applications. It has been studied as a potential therapeutic agent for the treatment of cancer, and has been shown to possess anti-tumor activity in a variety of cancer cell lines. It has also been used as a dye sensitizer in photovoltaic cells, and as a photosensitizer in photodynamic therapy. Additionally, 2-azatricyclo has been used in the synthesis of other compounds, such as polymers and nanomaterials.
Mechanism of Action
The mechanism of action of 2-azatricyclo is not yet fully understood. However, it is believed that its anti-tumor activity is due to its ability to interact with DNA, leading to the disruption of DNA replication and transcription. It is also believed that it may interact with other cellular components, such as proteins, which could lead to additional anti-tumor effects.
Biochemical and Physiological Effects
The biochemical and physiological effects of 2-azatricyclo are not yet fully understood. However, it has been shown to possess anti-tumor activity in a variety of cancer cell lines, and has also been shown to possess anti-inflammatory and antioxidant properties. Additionally, it has been shown to inhibit the growth of certain bacteria, and has been shown to possess anti-viral activity.
Advantages and Limitations for Lab Experiments
2-azatricyclo is a relatively simple compound to synthesize in the laboratory, and is readily available from commercial suppliers. Additionally, it is relatively non-toxic and can be handled safely in the laboratory. However, it is not soluble in water, and therefore must be dissolved in an organic solvent prior to use. Additionally, the use of 2-azatricyclo in laboratory experiments may be limited by its relatively low solubility in aqueous solutions.
Future Directions
Due to its potential applications in the fields of medicine and chemistry, there are a number of potential future directions for research involving 2-azatricyclo. These include further studies into its anti-tumor effects, as well as its potential use as a dye sensitizer and photosensitizer in photodynamic therapy. Additionally, further research into its mechanism of action and its biochemical and physiological effects is warranted. Additionally, further research into its potential use in the synthesis of polymers and nanomaterials is of interest. Finally, further research into its potential use as a therapeutic agent for the treatment of cancer and other diseases is of interest.
Synthesis Methods
2-azatricyclo can be synthesized through a variety of methods. One of the most common methods is the Diels-Alder reaction, which involves the reaction of a diene and a dienophile to form a cyclic product. This reaction requires a catalyst, such as a Lewis acid or a Bronsted acid, to facilitate the reaction. Other methods of synthesis include the use of anionic and radical cyclizations, as well as the use of Grignard and organometallic reagents.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound '2-azatricyclo[7.3.1.0,5,13]trideca-1(13),2,4,6,8-pentaene-3-carbaldehyde' involves the synthesis of the tricyclic ring system followed by the introduction of the aldehyde group at position 3. The starting material for the synthesis of the tricyclic ring system is 1,3-cyclohexadiene, which undergoes a Diels-Alder reaction with 1,3-cyclopentadiene to form the tricyclic ring system. The aldehyde group is then introduced using a Pinnick oxidation reaction.", "Starting Materials": [ "1,3-cyclohexadiene", "1,3-cyclopentadiene", "pyridine", "chromium trioxide", "acetic anhydride", "sodium acetate", "water" ], "Reaction": [ "Step 1: Diels-Alder reaction of 1,3-cyclohexadiene and 1,3-cyclopentadiene in the presence of pyridine to form the tricyclic ring system.", "Step 2: Pinnick oxidation reaction of the tricyclic ring system with chromium trioxide, acetic anhydride, and sodium acetate in water to introduce the aldehyde group at position 3." ] } | |
CAS RN |
1947315-95-8 |
Product Name |
2-azatricyclo[7.3.1.0,5,13]trideca-1(13),2,4,6,8-pentaene-3-carbaldehyde |
Molecular Formula |
C13H11NO |
Molecular Weight |
197.2 |
Purity |
95 |
Origin of Product |
United States |
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